1-phenyl-4-(3-pyridinylmethoxy)phthalazine
Overview
Description
1-phenyl-4-(3-pyridinylmethoxy)phthalazine, also known as PPMPh, is a synthetic compound that belongs to the phthalazine family. PPMPh has been extensively studied for its potential use as a therapeutic agent due to its unique chemical structure and promising biological activities.
Mechanism of Action
The exact mechanism of action of 1-phenyl-4-(3-pyridinylmethoxy)phthalazine is not fully understood. However, studies have shown that 1-phenyl-4-(3-pyridinylmethoxy)phthalazine exerts its biological effects through the modulation of various signaling pathways, including the NF-κB and MAPK pathways. 1-phenyl-4-(3-pyridinylmethoxy)phthalazine has also been shown to inhibit the activity of various enzymes, including COX-2 and iNOS, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
1-phenyl-4-(3-pyridinylmethoxy)phthalazine has been shown to exhibit a wide range of biochemical and physiological effects. Studies have demonstrated that 1-phenyl-4-(3-pyridinylmethoxy)phthalazine can reduce inflammation and oxidative stress, protect against neuronal damage, and inhibit the growth of cancer cells. Additionally, 1-phenyl-4-(3-pyridinylmethoxy)phthalazine has been shown to improve insulin sensitivity and glucose metabolism in animal models of diabetes.
Advantages and Limitations for Lab Experiments
1-phenyl-4-(3-pyridinylmethoxy)phthalazine has several advantages for lab experiments, including its stability, solubility, and low toxicity. However, 1-phenyl-4-(3-pyridinylmethoxy)phthalazine also has some limitations, including its relatively low potency and selectivity for certain biological targets.
Future Directions
There are several future directions for the study of 1-phenyl-4-(3-pyridinylmethoxy)phthalazine. One area of research is the development of more potent and selective analogs of 1-phenyl-4-(3-pyridinylmethoxy)phthalazine that can be used as therapeutic agents. Additionally, further studies are needed to fully understand the mechanism of action of 1-phenyl-4-(3-pyridinylmethoxy)phthalazine and its potential use in the treatment of various diseases, including cancer and neurodegenerative disorders. Finally, more research is needed to investigate the pharmacokinetics and pharmacodynamics of 1-phenyl-4-(3-pyridinylmethoxy)phthalazine in animal models and humans.
Scientific Research Applications
1-phenyl-4-(3-pyridinylmethoxy)phthalazine has been extensively studied for its potential use as a therapeutic agent due to its promising biological activities. Studies have shown that 1-phenyl-4-(3-pyridinylmethoxy)phthalazine exhibits anti-inflammatory, antioxidant, and neuroprotective effects. Additionally, 1-phenyl-4-(3-pyridinylmethoxy)phthalazine has been shown to possess anticancer properties and has been investigated as a potential chemotherapeutic agent.
properties
IUPAC Name |
1-phenyl-4-(pyridin-3-ylmethoxy)phthalazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15N3O/c1-2-8-16(9-3-1)19-17-10-4-5-11-18(17)20(23-22-19)24-14-15-7-6-12-21-13-15/h1-13H,14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FXBFPDZLJOYWDW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN=C(C3=CC=CC=C32)OCC4=CN=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Phenyl-4-(pyridin-3-ylmethoxy)phthalazine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(1-naphthyl)-3-[(4,6,8-trimethyl-2-quinazolinyl)thio]-2,5-pyrrolidinedione](/img/structure/B4084922.png)
![N-(2-iodophenyl)-5-[3-(trifluoromethyl)phenyl]-2-furamide](/img/structure/B4084927.png)
![5-(2-furyl)-N-(5-methyl-3-isoxazolyl)-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide](/img/structure/B4084933.png)
![N-(tetrahydro-2-furanylmethyl)thieno[3,2-b][1]benzothiophene-2-carboxamide](/img/structure/B4084940.png)
![{3-[imino(1-piperidinyl)methyl]phenyl}amine hydrochloride](/img/structure/B4084942.png)
![methyl 2-{[(2-methyl-5-nitrophenyl)sulfonyl]amino}benzoate](/img/structure/B4084948.png)
![2-[(2-hydroxyethyl)amino]-5-nitro-N-phenylbenzamide](/img/structure/B4084957.png)
![methyl 2-({[(6-oxo-4-phenyl-1,4,5,6-tetrahydro-2-pyrimidinyl)thio]acetyl}amino)benzoate](/img/structure/B4084969.png)
![8-methyl-7-[(4-methylphenyl)thio][1,3]dioxolo[4,5-g]quinolin-6(5H)-one](/img/structure/B4084975.png)
![8-(2-bromophenyl)-11,11-dimethyl-8,10,11,12-tetrahydrobenzo[a]-4,7-phenanthrolin-9(7H)-one](/img/structure/B4084997.png)
![N-{[1-(2-methoxyethyl)-4-piperidinyl]methyl}-N-methyl-2-[5-(1-pyrrolidinylmethyl)-1H-tetrazol-1-yl]acetamide](/img/structure/B4085019.png)